dl-Isoserine
Overview
Description
Molecular Structure Analysis
The molecular formula of dl-Isoserine is C3H7NO3 . The structure includes a carboxyl group (-COOH), an amino group (-NH2), and a hydroxyl group (-OH) on the second carbon atom .Physical And Chemical Properties Analysis
Dl-Isoserine is a white to almost white crystalline powder . It has a molecular weight of 105.09 g/mol . The density is approximately 1.4 g/cm3 .Scientific Research Applications
Formation of Complexes with Metals : A study by Braibanti et al. (1980) explored how dl-Isoserine forms complexes with divalent metals like nickel(II) and copper(II). These complexes contain a pentatomic chelate ring, with significant implications for understanding the roles of different amino acid moieties in complex formation. This research is particularly relevant in the field of inorganic chemistry and could have applications in areas like catalysis and metal ion chelation (Braibanti et al., 1980).
Synthesis of Isoserine Side Chains for Anticancer Agents : Ojima, Lin, and Wang (1999) reported the development of efficient methods for synthesizing isoserine side chains of taxoids, which are vital components of important anticancer drugs like Taxol and Taxotère. This advancement in medicinal chemistry highlights dl-Isoserine's role in the development of new and more effective anticancer agents (Ojima et al., 1999).
Synthesis of DL-Homoserine : Hayashi (1959) investigated the synthesis of DL-homoserine, an amino acid important in the study of amino acid metabolism. The focus was on developing a more efficient synthesis process with fewer steps and simpler separation methods, demonstrating the significance of dl-Isoserine in biochemical and pharmacological research (Hayashi, 1959).
Interaction with Pyridoxal Phosphate in Enzymatic Processes : Research by Schnackerz, Feldmann, and Hull (1979) explored how the competitive inhibitor dl-Isoserine forms a complex with pyridoxal phosphate in the enzyme D-serine dehydratase. This study is crucial for understanding dl-Isoserine's role in enzyme inhibition and its potential applications in enzymology and drug design (Schnackerz et al., 1979).
Role in Atopic Dermatitis Treatment : A study by Lee et al. (2019) examined the effects of dl-Malic acid, a component of α-hydroxy acids related to dl-Isoserine, on atopic dermatitis. The study showed that dl-Malic acid improved skin conditions in mice and inhibited certain inflammatory pathways, indicating its potential in dermatological applications (Lee et al., 2019).
Safety and Hazards
Mechanism of Action
Target of Action
dl-Isoserine is a non-proteinogenic α-hydroxy-β-amino acid . It is an isomer of serine It has been used in the synthesis of l-isoserine derivatives as aminopeptidase n inhibitors .
Mode of Action
For example, it has been used in the synthesis of L-isoserine derivatives, which are known to inhibit aminopeptidase N .
Biochemical Pathways
Its derivatives can affect the function of aminopeptidase n, which plays a role in the metabolism of certain peptides .
Pharmacokinetics
It is known that dl-isoserine is soluble in hydrochloric acid , which suggests that it may be absorbed in the stomach or intestines when ingested
Result of Action
Its derivatives have been used as inhibitors of aminopeptidase n , which suggests that dl-Isoserine may have potential therapeutic applications.
Action Environment
It is known that dl-isoserine should be stored in a cool place, away from strong oxidizing agents . This suggests that the compound’s stability and efficacy may be affected by temperature and the presence of certain chemicals.
properties
IUPAC Name |
3-amino-2-hydroxypropanoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H7NO3/c4-1-2(5)3(6)7/h2,5H,1,4H2,(H,6,7) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BMYNFMYTOJXKLE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(C(C(=O)O)O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H7NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70870737 | |
Record name | (+/-)-Isoserine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70870737 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
105.09 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
565-71-9, 632-12-2 | |
Record name | Isoserine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=565-71-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Isoserine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000565719 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 3-Amino-2-hydroxypropionic acid | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000632122 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | (+/-)-Isoserine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70870737 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Propanoic acid, 3-amino-2-hydroxy | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.110.858 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 3-Amino-2-hydroxypropanoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | Isoserine, DL- | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/U7LTG62FEW | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: How can dl-Isoserine be synthesized?
A1: dl-Isoserine can be synthesized through a two-step process. First, glyoxylic acid undergoes an aldol reaction with nitromethane, resulting in 3-nitro lactic acid. Subsequently, hydrolysis of 3-nitro lactic acid yields dl-Isoserine. []
Q2: Does dl-Isoserine interact with metal ions?
A2: Yes, dl-Isoserine has been shown to form complexes with metal ions. Studies have investigated its thermodynamic properties in complex formation with Nickel(II) and Copper(II). [] Additionally, research has explored the interaction between a ruthenium-based complex, [Ru(η6-p-cym)(H2O)3]2+, and dl-Isoserine. This study highlighted the role of the alcoholic OH group present in the side chain of dl-Isoserine in facilitating metal ion binding. []
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